4',4''-Dimethylepigallocatechin gallate
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Overview
Description
4'-Methyl-(-)-epigallocatechin 3-(4-methyl-gallate), also known as 4', 4''-di-O-methyl-egcg or 4', 4''-di-O-methyl-epigallocatechin-3-gallate, belongs to the class of organic compounds known as catechin gallates. These are organic compounds containing a gallate moiety glycosidically linked to a catechin. 4'-Methyl-(-)-epigallocatechin 3-(4-methyl-gallate) is considered to be a practically insoluble (in water) and relatively neutral molecule. 4'-Methyl-(-)-epigallocatechin 3-(4-methyl-gallate) has been detected in multiple biofluids, such as urine and blood. Within the cell, 4'-methyl-(-)-epigallocatechin 3-(4-methyl-gallate) is primarily located in the membrane (predicted from logP).
Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : Research on 4',4''-Dimethylepigallocatechin gallate involves studies on synthesis methods. For example, the reaction of diphenylmercury with trimethylgallium leads to the formation of compounds with trigonal planar coordinate gallium atoms (Jutzi et al., 2008).
Structural Analysis : Investigations into the structural properties of related compounds, such as dimethyl(phenyl)gallium, reveal insights into their coordination geometry, stability, and substituent redistribution reactions (Jutzi et al., 2008).
Biomedical Applications
Osteogenic Differentiation : Methylated-based gallates, like 4-O-methylgallic acid, are studied for their effects on osteoblast differentiation. These compounds have been shown to stimulate cell viability, increase alkaline phosphatase activity, and upregulate the expression of osteogenic genes, indicating potential applications in bone health (Yao, 2021).
Wound-Healing Properties : Compounds like 4'-O-methylgallocatechin have been investigated for their wound-healing effects. Such compounds show promise in enhancing wound closure, which may have implications in medical treatments and skin health (Schmidt et al., 2011).
Chemical and Material Science
Luminescence Properties : Certain gallium complexes, including those related to this compound, are studied for their photoluminescence properties. These findings could lead to applications in materials science, particularly in the development of new luminescent materials (Zhang et al., 2007).
Electrochemical Applications : The synthesis of zinc gallate with peony-like morphology demonstrates potential in electrochemical detection of chemicals. This opens up avenues for its use in sensors and analytical chemistry (Kim et al., 2020).
Antioxidant and Anti-inflammatory Properties
Antioxidant Activity : Studies have evaluated compounds like 2,4-Dimethylbenzoylhydrazones for their antioxidant activity, which may have implications for healthcare and disease prevention (Taha et al., 2013).
Anti-inflammatory Effects : 4-O-methylgallic acid, a related compound, shows potential in suppressing inflammation-associated gene expression. This could be particularly significant in the treatment of inflammatory conditions (Na et al., 2006).
Properties
CAS No. |
298700-58-0 |
---|---|
Molecular Formula |
C24H22O11 |
Molecular Weight |
486.4 g/mol |
IUPAC Name |
[(2R,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,5-dihydroxy-4-methoxybenzoate |
InChI |
InChI=1S/C24H22O11/c1-32-22-15(27)3-10(4-16(22)28)21-20(9-13-14(26)7-12(25)8-19(13)34-21)35-24(31)11-5-17(29)23(33-2)18(30)6-11/h3-8,20-21,25-30H,9H2,1-2H3/t20-,21-/m1/s1 |
InChI Key |
HFWSXNDMKGHKRD-NHCUHLMSSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1O)[C@@H]2[C@@H](CC3=C(C=C(C=C3O2)O)O)OC(=O)C4=CC(=C(C(=C4)O)OC)O)O |
SMILES |
COC1=C(C=C(C=C1O)C2C(CC3=C(C=C(C=C3O2)O)O)OC(=O)C4=CC(=C(C(=C4)O)OC)O)O |
Canonical SMILES |
COC1=C(C=C(C=C1O)C2C(CC3=C(C=C(C=C3O2)O)O)OC(=O)C4=CC(=C(C(=C4)O)OC)O)O |
Synonyms |
4',4''-di-O-methyl-EGCG 4',4''-di-O-methyl-epigallocatechin-3-gallate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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